N-Methyl-1-(4,5,6,7-tetrahydro-1,2-benzisoxazol-3-YL)methanamine hydrochloride

• IUPAC Name: N-methyl-1-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine;hydrochloride
• InChI: InChI=1S/C9H14N2O.ClH/c1-10-6-8-7-4-2-3-5-9(7)12-11-8;/h10H,2-6H2,1H3;1H
• InChI Key: XPCQADKBFJGPFV-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=NOC2=C1CCCC2.Cl
• Molecular Formula: C9H15ClN2O
• DSSTOX Substance ID: DTXSID20670188
• Molecular Weight: 202.68 g/mol
• CAS RN: 1228070-87-8, 893639-28-6

Description

“N-Methyl-1-(4,5,6,7-tetrahydro-1,2-benzisoxazol-3-YL)methanamine hydrochloride” is a chemical compound with the CAS Number: 1228070-87-8. It is used for pharmaceutical testing.

Synthesis Analysis

The synthesis of such compounds often involves cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as POCl3, P2O5, ZnCl2 to generate 3,4-dihydro isoquinoline derivatives.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula: C9 H14 N2 O . Cl H. The InChI Code for this compound is 1S/C9H14N2O.ClH/c1-10-6-8-7-4-2-3-5-9 (7)12-11-8;/h10H,2-6H2,1H3;1H.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 202.68. It is a solid at room temperature.

Scientific Research Applications

Synthesis and Characterization

• Vishwanathan & Gurupadayya (2014) conducted a study on the synthesis of novel oxadiazole derivatives from benzimidazole, which involved the creation of a series of N-(1H-benzo[d]imidazol-2-yl)methyl-5-[(hetero)aryl-1,3,4-oxadiazol-2yl]methanamine compounds. This research offers insights into the chemical synthesis and characterization of similar compounds (Vishwanathan & Gurupadayya, 2014).

Structural Analysis and Synthesis

• Bucci et al. (2018) designed a tetrahydro-4 H-(pyrrolo[3,4- d]isoxazol-3-yl)methanamine scaffold as a diamino derivative to stabilize parallel turn conformations, utilizing a [1,3]-dipolar cycloaddition reaction. The study's focus on structural design and synthesis may provide valuable insights for similar compounds (Bucci et al., 2018).

Application in Photocytotoxicity and Cellular Imaging

• Basu et al. (2014) synthesized Iron(III) complexes involving phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine and examined their photocytotoxic properties in red light. Their research demonstrates the potential of such compounds in cellular imaging and photocytotoxicity (Basu et al., 2014).

Corrosion Inhibition

• Yadav, Sarkar, & Purkait (2015) investigated amino acid compounds, including 1-(1 H -benzo[ d ]imidazole-2-yl)-N-((furan-2-yl)methylene)methanamine, as corrosion inhibitors for steel in an acidic solution. This highlights the potential application of such compounds in industrial corrosion prevention (Yadav, Sarkar, & Purkait, 2015).

Catalytic Applications

• Sankaralingam & Palaniandavar (2014) studied diiron(III) complexes of tridentate 3N ligands, including N-((6-methylpyridin-2-yl-)methyl)(pyridin-2-yl)methanamine, as functional models for methane monooxygenases. This research provides insights into the catalytic applications of such compounds (Sankaralingam & Palaniandavar, 2014).

Antidepressant Synthesis

• Vukics et al. (2002) reported an improved industrial synthesis of sertraline hydrochloride, an antidepressant, highlighting the role of N-methyl-1-naphthalenamine derivatives in pharmaceutical manufacturing (Vukics et al., 2002).

Zn Complexes and Chemical Reactions

• Patricio-Rangel et al. (2019) synthesized Zn complexes derived from 2-(Aminomethyl)Benzimidazole, indicating the potential application of related compounds in complex formation and chemical reactions (Patricio-Rangel et al., 2019).

Mechanism of Action

Target of Action

The primary targets of N-Methyl-1-(4,5,6,7-tetrahydro-1,2-benzisoxazol-3-YL)methanamine hydrochloride are currently unknown .

Mode of Action

Based on its chemical structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic effects .

Biochemical Pathways

Without knowledge of the compound’s specific targets, it’s challenging to determine the exact biochemical pathways it affects

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown due to the lack of research .

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other molecules can affect a compound’s conformation and, consequently, its interaction with its targets .